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Compound of Interest

Compound Name: Magnesium nitrate hexahydrate

Cat. No.: B080624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Magnesium nitrate hexahydrate, Mg(NO₃)₂·6H₂O, is a strong oxidizing agent utilized in

various pyrotechnic formulations.[1] Its primary role is to provide oxygen for the combustion of

metallic fuels, such as magnesium or aluminum, contributing to the generation of vibrant colors

and special effects in fireworks and other pyrotechnic devices.[1] This document provides

detailed application notes, experimental protocols, and safety guidelines for the use of

magnesium nitrate hexahydrate in pyrotechnic research and development.

One of the key characteristics of magnesium nitrate hexahydrate is its hygroscopic nature,

meaning it readily absorbs moisture from the atmosphere. This property requires special

handling and storage procedures to ensure the stability and performance of the pyrotechnic

compositions. When heated, magnesium nitrate hexahydrate decomposes to produce

magnesium oxide, nitrogen oxides, and oxygen, which fuels the combustion process.

Properties of Magnesium Nitrate Hexahydrate
A summary of the relevant physical and chemical properties of magnesium nitrate
hexahydrate is presented in Table 1.
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Property Value

Chemical Formula Mg(NO₃)₂·6H₂O

Molecular Weight 256.41 g/mol

Appearance White crystalline solid

Melting Point 89 °C

Boiling Point 330 °C (decomposes)

Solubility in Water Highly soluble

Oxidizing Properties Strong oxidizer

Hygroscopicity Hygroscopic

Applications in Pyrotechnic Formulations
Magnesium nitrate hexahydrate is a versatile oxidizing agent that can be incorporated into

various pyrotechnic formulations, including colored flares and smoke compositions.

Colored Flare Formulations
Magnesium nitrate hexahydrate can be used as the primary oxidizer in colored flare

formulations. The magnesium cation itself does not contribute to the color of the flame. The

color is produced by the addition of color-producing salts, such as strontium nitrate for red or

barium nitrate for green. The intense heat generated from the reaction of magnesium nitrate

with a metallic fuel excites the metal ions in the colorant, causing them to emit light at their

characteristic wavelengths.

While specific formulations using magnesium nitrate hexahydrate are not widely published in

open literature, a baseline formulation for a red flare can be extrapolated from common

pyrotechnic principles. A hypothetical formulation is presented in Table 2. Researchers should

use this as a starting point for their own experimentation.
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Component Purpose Percentage by Weight (%)

Magnesium Nitrate

Hexahydrate
Oxidizer 40 - 50

Strontium Nitrate Red Color Agent 15 - 25

Magnesium Powder (fine) Fuel 20 - 30

Polyvinyl Chloride (PVC) Chlorine Donor/Binder 5 - 10

Dextrin Binder 1 - 3

White Smoke Compositions
Magnesium nitrate hexahydrate can also be a component in white smoke compositions. The

combustion of magnesium in the presence of the oxidizer produces magnesium oxide (MgO), a

fine white particulate that forms a dense smoke screen. While some military smoke

compositions utilize hexachloroethane and zinc oxide, formulations with magnesium nitrate are

being explored as potentially more environmentally benign alternatives.

A theoretical formulation for a white smoke composition is provided in Table 3. This formulation

is based on general principles and should be optimized and tested in a controlled laboratory

setting.

Component Purpose Percentage by Weight (%)

Magnesium Nitrate

Hexahydrate
Oxidizer 45 - 55

Magnesium Powder Fuel/Smoke Agent 30 - 40

Lactose Fuel/Coolant 10 - 15

Nitrocellulose Binder 2 - 5

Experimental Protocols
The following protocols provide a general framework for the preparation and testing of

pyrotechnic compositions containing magnesium nitrate hexahydrate. Extreme caution must
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be exercised at all times, and all work should be conducted in a properly equipped laboratory

with appropriate safety measures in place.

General Safety Precautions
Always wear appropriate personal protective equipment (PPE), including safety glasses,

flame-retardant lab coat, and gloves.

Work in a well-ventilated area, preferably within a fume hood.

Handle all chemicals with care, avoiding inhalation of dust or fumes.

Keep all flammable materials and ignition sources away from the work area.

Prepare only small quantities of pyrotechnic mixtures at a time.

Never grind or mix components that are known to be friction or impact sensitive together in a

dry state.

Protocol for Preparation of a Pyrotechnic Composition
This protocol describes a general method for preparing a pyrotechnic mixture. Due to the

hygroscopic nature of magnesium nitrate hexahydrate, it is crucial to minimize its exposure

to atmospheric moisture.

Materials:

Magnesium Nitrate Hexahydrate (anhydrous form preferred if available, or dried in a

desiccator)

Fuel (e.g., fine magnesium powder)

Binder (e.g., Dextrin, Nitrocellulose)

Colorant (e.g., Strontium Nitrate)

Anti-caking agent (e.g., fumed silica, optional)

Acetone or other appropriate solvent
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Non-sparking mixing tools

Drying oven

Desiccator

Procedure:

Drying of Components: Dry all individual components, especially the magnesium nitrate
hexahydrate and any other hygroscopic salts, in a drying oven at a temperature below their

decomposition point (e.g., 60-80°C for several hours). Store the dried components in a

desiccator until use.

Weighing: Accurately weigh the required amounts of each component in a low-humidity

environment if possible.

Pre-mixing of Dry Components: In a non-sparking container, gently mix the dry components

(oxidizer, fuel, colorant) using a "diapering" method (placing the components on a sheet of

paper and gently lifting the corners to roll the mixture) to achieve a homogenous blend. Avoid

aggressive grinding.

Binder Preparation: If using a soluble binder like dextrin, dissolve it in a minimal amount of

the appropriate solvent (e.g., water/alcohol mixture). If using a lacquer-type binder like

nitrocellulose, dissolve it in a suitable solvent like acetone.

Granulation (Wet Mixing): Slowly add the binder solution to the dry powder mixture while

gently mixing to form damp granules. The consistency should be similar to damp sand.

Screening: Pass the damp granules through a non-sparking mesh screen to ensure uniform

particle size.

Drying: Spread the granulated composition in a thin layer on a tray and dry it in a

temperature-controlled oven at a low temperature (e.g., 50-60°C) until all the solvent has

evaporated.

Storage: Store the final composition in a tightly sealed, non-metallic container in a desiccator

to prevent moisture absorption.
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Protocol for Burn Rate Testing
The linear burn rate is a critical performance parameter for pyrotechnic compositions.

Materials:

Prepared pyrotechnic composition

Cardboard or phenolic tubes of known length and internal diameter

Hydraulic press or ramming tools

Ignition source (e.g., fuse, electric match)

High-speed camera or a calibrated timing system

Blast shield and safe testing area

Procedure:

Sample Preparation: Press a known mass of the pyrotechnic composition into a tube of

known length to a specific density. The ends of the tube should be open.

Setup: Secure the prepared tube horizontally in a test stand within a designated safe testing

area. Position the high-speed camera or timing sensors to capture the entire length of the

tube.

Ignition: From a safe distance, ignite one end of the composition using the ignition source.

Data Acquisition: Record the combustion event using the high-speed camera.

Analysis: Review the video footage to determine the time it takes for the flame front to travel

the known length of the tube. The burn rate (in mm/s or in/s) is calculated by dividing the

length of the composition by the burn time.
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Experimental Workflow for Pyrotechnic Formulation
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Caption: Workflow for the preparation of pyrotechnic compositions.
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Logical Relationship for Safe Handling

Safe Handling of
Mg(NO₃)₂·6H₂O Pyrotechnics
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Caption: Key safety considerations for handling magnesium nitrate hexahydrate
pyrotechnics.

Conclusion
Magnesium nitrate hexahydrate is a valuable oxidizing agent in pyrotechnics, capable of

producing vibrant effects. Its effective and safe use requires a thorough understanding of its

properties, particularly its hygroscopic nature, and adherence to strict experimental and safety

protocols. The information and protocols provided in this document are intended to serve as a

comprehensive guide for researchers and professionals in the field. All new formulations should

be developed and tested on a small scale with appropriate safety measures in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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